Cas no 149914-98-7 (1-(5-amino-2-bromophenyl)ethan-1-one)

• Product Name: 1-(5-amino-2-bromophenyl)ethan-1-one
• CAS No: 149914-98-7
• MF: C₈H₈BrNO
• MW: 214.0592212677
• MDL: MFCD18389338
• CID: 1024192
• PubChem ID: 70700534
• Update Time: 2025-04-20

1-(5-amino-2-bromophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Amino-2-bromophenyl)ethanone
• 2'-Bromo-5'-aminoacetophenone
• 1-(5-amino-2-bromophenyl)ethan-1-one
• MFCD18389338
• SY117449
• EN300-119211
• SCHEMBL20769863
• AKOS016003997
• O10299
• 5 inverted exclamation mark -Amino-2 inverted exclamation mark -bromoacetophenone
• DB-328610
• DS-3719
• Ethanone, 1-(5-amino-2-bromophenyl)-
• DTXSID50743354
• SB79139
• 149914-98-7
• CS-0199325

• MDL： MFCD18389338
• Inchi： 1S/C8H8BrNO/c1-5(11)7-4-6(10)2-3-8(7)9/h2-4H,10H2,1H3
• InChI Key： PNZIHAVVVVPFDZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(C)=O)N

Computed Properties

• Exact Mass: 212.97893g/mol
• Monoisotopic Mass: 212.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1Ų